Cas no 84163-48-4 ((E)-2-(5-Methoxy)phenol 4-(N-Benzyloxycarbonyl)piperidinyl-methanone O-Acetyl Oxime)

• Product Name: (E)-2-(5-Methoxy)phenol 4-(N-Benzyloxycarbonyl)piperidinyl-methanone O-Acetyl Oxime
• CAS No: 84163-48-4
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 989225
• PubChem ID: 136242424
• Update Time: 2025-05-30

(E)-2-(5-Methoxy)phenol 4-(N-Benzyloxycarbonyl)piperidinyl-methanone O-Acetyl Oxime Chemical and Physical Properties

Names and Identifiers

• (E)-2-(5-Methoxy)phenol 4-(N-Benzyloxycarbonyl)piperidinyl-methanone O-Acetyl Oxime
• (E)-2-(5-Methoxy)phe
• benzyl 4-[(E)-(acetyloxyamino)-(4-methoxy-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]piperidine-1-carboxylate
• benzyl 4-[(E)-N-acetyloxy-C-(2-hydroxy-4-methoxyphenyl)carbonimidoyl]piperidine-1-carboxylate
• 84163-48-4

• Inchi： 1S/C23H26N2O6/c1-16(26)31-24-22(20-9-8-19(29-2)14-21(20)27)18-10-12-25(13-11-18)23(28)30-15-17-6-4-3-5-7-17/h3-9,14,18,27H,10-13,15H2,1-2H3/b24-22+
• InChI Key： PMFQQZXEPFQLSD-ZNTNEXAZSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(/C(/C2C=CC(=CC=2O)OC)=N\OC(C)=O)CC1)=O

Computed Properties

• Exact Mass: 426.17900
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 97.7Ų

Experimental Properties

• PSA: 97.66000
• LogP: 3.65470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on (E)-2-(5-Methoxy)phenol 4-(N-Benzyloxycarbonyl)piperidinyl-methanone O-Acetyl Oxime

Comprehensive Overview of (E)-2-(5-Methoxy)phenol 4-(N-Benzyloxycarbonyl)piperidinyl-methanone O-Acetyl Oxime (CAS No. 84163-48-4)

The compound (E)-2-(5-Methoxy)phenol 4-(N-Benzyloxycarbonyl)piperidinyl-methanone O-Acetyl Oxime, with CAS No. 84163-48-4, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its intricate structure combines a methoxyphenol moiety with a piperidinyl core, further modified by N-benzyloxycarbonyl and O-acetyl oxime functional groups. This unique architecture makes it a valuable intermediate in the synthesis of bioactive compounds, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for piperidine derivatives and oxime-containing compounds has surged due to their versatility in drug discovery. Researchers are particularly interested in how 84163-48-4 can be utilized to target specific metabolic pathways. Its O-acetyl oxime group, for instance, is known to enhance stability and bioavailability, making it a hotspot for prodrug design. This aligns with current trends in precision medicine, where molecular tailoring is critical for optimizing therapeutic outcomes.

The N-benzyloxycarbonyl (Cbz) protecting group in 84163-48-4 is another focal point, as it is widely used in peptide synthesis and combinatorial chemistry. With the rise of AI-driven drug discovery, databases frequently index this compound for virtual screening and QSAR modeling. Its structural features, such as the methoxy aromatic ring, are often queried in relation to CYP450 enzyme interactions, a trending topic in pharmacokinetics research.

From a synthetic chemistry perspective, CAS No. 84163-48-4 exemplifies the convergence of green chemistry principles and high-yield reactions. Modern protocols emphasize solvent-free or catalytic methods to derivatize such intermediates, reflecting the industry's shift toward sustainable manufacturing. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for characterizing its purity, a common concern among quality control professionals.

Beyond pharmaceuticals, this compound’s oxime ether linkage has potential applications in agrochemicals and material science. Its stability under physiological conditions makes it a candidate for controlled-release formulations, a niche explored in nanotechnology circles. As interdisciplinary research grows, 84163-48-4 continues to emerge in patents related to biodegradable polymers and smart coatings.

In summary, (E)-2-(5-Methoxy)phenol 4-(N-Benzyloxycarbonyl)piperidinyl-methanone O-Acetyl Oxime represents a nexus of innovation across multiple scientific domains. Its relevance to drug development, catalysis, and advanced materials ensures its prominence in both academic and industrial settings. Future studies may explore its structure-activity relationships further, leveraging computational tools to unlock new applications.